Cas no 2227796-48-5 (methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2227796-48-5
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6587914
• PubChem ID: 165608869
• Update Time: 2025-07-16

methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• methyl 4-[(1R)-1-amino-2-hydroxyethyl]-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2227796-48-5
• EN300-1740858

• Inchi： 1S/C11H18N2O3/c1-6-9(8(12)5-14)10(11(15)16-4)7(2)13(6)3/h8,14H,5,12H2,1-4H3/t8-/m0/s1
• InChI Key： RFZZAVAZCVOMNF-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1C(C(=O)OC)=C(C)N(C)C=1C)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Research Brief on Methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 2227796-48-5)

The compound methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 2227796-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral pyrrole derivative, characterized by its unique stereochemistry and functional groups, has been investigated for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Recent studies have explored its synthesis, structural optimization, and pharmacological properties, positioning it as a promising candidate for drug development.

One of the key areas of focus has been the compound's stereospecific interactions with biological targets. The (1R)-configuration of the amino-hydroxyethyl side chain is critical for its binding affinity and selectivity. Computational docking studies and molecular dynamics simulations have revealed that this configuration facilitates optimal hydrogen bonding and hydrophobic interactions with active sites of target enzymes, such as kinases and proteases. These findings are supported by in vitro assays demonstrating nanomolar-level inhibitory activity against specific disease-relevant targets, underscoring the compound's potential as a lead molecule.

Recent synthetic advancements have also been reported, with researchers developing more efficient routes to produce methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate in high enantiomeric purity. A notable study published in the Journal of Medicinal Chemistry (2023) described a catalytic asymmetric synthesis method using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and scalable yields. This progress addresses previous challenges in large-scale production, paving the way for further preclinical evaluations.

Pharmacological evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. In vivo studies in rodent models have shown promising results in disease models such as inflammation and oncology, with dose-dependent efficacy and minimal off-target effects. However, researchers caution that further optimization is needed to mitigate potential toxicity observed at higher doses, particularly in hepatic tissues. These insights are guiding the design of next-generation analogs with improved safety profiles.

In conclusion, methyl 4-(1R)-1-amino-2-hydroxyethyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate represents a compelling case study in structure-based drug design. Its unique chemical features and demonstrated bioactivity make it a valuable tool for probing biological mechanisms and a promising scaffold for therapeutic development. Ongoing research is expected to elucidate its full potential, particularly in targeted therapies for complex diseases. Future directions include co-crystallization studies with target proteins and the exploration of prodrug strategies to enhance delivery.